Cas no 120550-85-8 (L-Lysine,L-leucyl-L-methionyl-L-tyrosyl-L-prolyl-L-threonyl-L-tyrosyl-L-leucyl-)

• Product Name: L-Lysine,L-leucyl-L-methionyl-L-tyrosyl-L-prolyl-L-threonyl-L-tyrosyl-L-leucyl-
• CAS No: 120550-85-8
• MF: C₅₀H₇₇N₉O₁₂S
• MW: 1028.26449179649
• CID: 138738
• PubChem ID: 10219236
• Update Time: 2025-05-25

L-Lysine,L-leucyl-L-methionyl-L-tyrosyl-L-prolyl-L-threonyl-L-tyrosyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Lysine,L-leucyl-L-methionyl-L-tyrosyl-L-prolyl-L-threonyl-L-tyrosyl-L-leucyl-
• H-LEU-MET-TYR-PRO-THR-TYR-LEU-LYS-OH
• TYR-THR-ARG-LEU-ARG-LYS-GLN-MET-ALA-VAL-LYS-LYS-TYR-LEU-ASN-SER-ILE-LEU-ASN-NH2: YTRLRKQMAVKKYLNSILN-NH2
• VIP Receptor-Binding Inhibitor L-8-K
• LEU-MET-TYR-PRO-THR-TYR-LEU-LYS
• VASOACTIVE INTESTINAL PEPTIDE RECEPTOR BINDING INHIBITOR
• VIP RECEPTOR BINDING INHIBITOR
• VIP RECEPTOR BINDING INHIBITOR L-8-K
• 120550-85-8
• (2S)-6-Amino-2-[[(2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-amino-4-methylpentanoyl]amino]-4-methylsulfanylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-hydroxybutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-4-methylpentanoyl]amino]hexanoic acid

• Inchi： 1S/C50H77N9O12S/c1-28(2)24-35(52)43(63)53-36(20-23-72-6)44(64)57-40(27-32-14-18-34(62)19-15-32)49(69)59-22-9-11-41(59)47(67)58-42(30(5)60)48(68)56-39(26-31-12-16-33(61)17-13-31)46(66)55-38(25-29(3)4)45(65)54-37(50(70)71)10-7-8-21-51/h12-19,28-30,35-42,60-62H,7-11,20-27,51-52H2,1-6H3,(H,53,63)(H,54,65)(H,55,66)(H,56,68)(H,57,64)(H,58,67)(H,70,71)/t30-,35+,36+,37+,38+,39+,40+,41+,42+/m1/s1
• InChI Key： XJXFACODISIFET-CMMQLLMOSA-N
• SMILES： S(C)CC[C@@H](C(N[C@@H](CC1C=CC(=CC=1)O)C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CCCCN)=O)CC(C)C)=O)CC1C=CC(=CC=1)O)=O)[C@@H](C)O)=O)=O)=O)NC([C@H](CC(C)C)N)=O

Computed Properties

• Exact Mass: 1027.54000
• Monoisotopic Mass: 1027.54124010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 72
• Rotatable Bond Count: 37
• Complexity: 1760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 370Ų

Experimental Properties

• PSA: 370.24000
• LogP: 4.23370

Additional information on L-Lysine,L-leucyl-L-methionyl-L-tyrosyl-L-prolyl-L-threonyl-L-tyrosyl-L-leucyl-

Professional Introduction to Compound with CAS No 120550-85-8 and Product Name: L-Lysine, L-leucyl-L-methionyl-L-tyrosyl-L-prolyl-L-threonyl-L-tyrosyl-L-leucyl

Compound with the CAS number 120550-85-8 and the product name L-Lysine, L-leucyl-L-methionyl-L-tyrosyl-L-prolyl-L-threonyl-L-tyrosyl-L-leucyl represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, characterized by its complex amino acid sequence, has garnered considerable attention due to its potential applications in various therapeutic areas. The detailed structure and composition of this peptide make it a valuable tool for researchers exploring novel mechanisms in molecular biology and drug design.

The primary component of this compound, L-Lysine, is an essential amino acid crucial for protein synthesis and various metabolic processes. Its role in maintaining cellular function and tissue repair is well-documented, making it a cornerstone in nutritional supplements and therapeutic formulations. The inclusion of other amino acids such as L-leucine, L-methionine, L-tyrosine, L-proline, L-threonine, and additional L-leucines in the sequence enhances the compound's multifaceted functionalities. These amino acids contribute to the peptide's stability, bioavailability, and interaction with biological targets, thereby expanding its potential applications.

Recent research has highlighted the significance of peptide-based therapeutics in addressing complex diseases. The compound under discussion has been studied for its potential role in modulating immune responses, promoting wound healing, and enhancing nutrient absorption. The synergistic effects of the combined amino acids make it a promising candidate for developing novel treatments for conditions such as inflammation, metabolic disorders, and neurodegenerative diseases. Studies have demonstrated that peptides with similar structures can interact with specific receptors and enzymes, leading to targeted therapeutic effects.

In the realm of drug development, the compound's unique properties have been leveraged to create innovative drug delivery systems. The sequence of amino acids allows for controlled release mechanisms, ensuring sustained activity at target sites. This is particularly relevant in cases where prolonged exposure to therapeutic agents is necessary for efficacy. Additionally, the compound's biocompatibility makes it suitable for various administration routes, including oral, intravenous, and topical applications.

The synthesis of L-Lysine, L-leucyl-L-methionyl-L-tyrosyl-L-prolyl-L-threonyl-L-tyrosyl-L-leucyl involves sophisticated chemical techniques that ensure high purity and yield. Advanced peptide coupling methods are employed to achieve optimal bond formation between amino acids without degradation. This precision is critical for maintaining the biological activity of the peptide, which can be highly sensitive to structural alterations.

One of the most compelling aspects of this compound is its potential in personalized medicine. By tailoring the sequence of amino acids to specific patient needs, researchers can develop customized therapeutic strategies that address individual variations in physiology and disease progression. This approach aligns with the growing trend toward precision healthcare, where treatments are designed to maximize efficacy while minimizing side effects.

The safety profile of L-Lysine, L-leucyl-L-methionyl-L-tyrosyl-L-prolyl-L-threonyl-L-tyrosyl-L-leucyl has been extensively evaluated through preclinical studies. These investigations have shown that the compound exhibits low toxicity at relevant doses and does not induce significant adverse reactions. However, further clinical trials are necessary to confirm these findings in human populations. The regulatory pathways for peptide-based therapeutics are stringent but well-established, ensuring that only compounds with proven safety and efficacy reach market approval.

The industrial production of this compound adheres to Good Manufacturing Practices (GMP), guaranteeing consistency and quality across batches. Manufacturers employ state-of-the-art facilities equipped with automated systems for peptide synthesis and purification. This ensures that each batch meets predefined specifications before being released for research or clinical use.

The economic impact of compounds like L-Lysine, L-leucyl-L-methionyl-L-tyrosyl-L-prolyl-L-threonyl-L-tyrosyl-L-leucyl extends beyond healthcare applications. The demand for specialized peptides has driven innovation in biotechnology industries, creating new job opportunities and fostering economic growth. Furthermore, collaborations between academic institutions and pharmaceutical companies have accelerated the development pipeline for novel peptide-based drugs.

Future research directions include exploring the compound's potential in combination therapies. By pairing it with other bioactive molecules, researchers aim to enhance therapeutic outcomes while reducing individual drug dosages. This strategy could lead to more effective treatments with fewer side effects, improving patient quality of life.

The environmental sustainability of producing this compound is also a consideration in modern research practices. Efforts are being made to optimize synthetic pathways that minimize waste generation and reduce energy consumption. Such initiatives align with global sustainability goals while ensuring that biochemical advancements remain accessible and affordable.

In conclusion, Compound with CAS No 120550-85-8 and Product Name: L-Lysine, L-leucyl-L-methionyl-L-tyrosyl-L-prolyl-L-threonyl-L-tyrosyl-L-leucyl represents a significant milestone in biochemical research and pharmaceutical development. Its complex structure, multifaceted functionalities, and promising therapeutic applications make it a valuable asset in addressing contemporary challenges in medicine and biology. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of healthcare.